Cas no 94113-32-3 (Phosphonic acid,[(octylimino)bis(methylene)]bis-, ammonium salt (9CI))

• Product Name: Phosphonic acid,[(octylimino)bis(methylene)]bis-, ammonium salt (9CI)
• CAS No: 94113-32-3
• MF: C₁₀H₃₇N₅O₆P₂
• MW: 385.378204107285
• CID: 809797
• PubChem ID: 44146154
• Update Time: 2025-04-19

Phosphonic acid,[(octylimino)bis(methylene)]bis-, ammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[(octylimino)bis(methylene)]bis-, ammonium salt (9CI)
• [(octylimino)bis(methylene)]bisphosphonic acid, ammonium salt
• EINECS 302-564-6
• NS00093429
• ((Octylimino)bis(methylene))bisphosphonic acid, ammonium salt
• TETRAAMMONIUM [(OCTYLIMINO)BIS(METHYLENE)]BISPHOSPHONATE
• Tetraammonium ((octylimino)bis(methylene))bisphosphonate
• 94113-32-3
• EINECS 303-699-3
• 94202-07-0
• Tetraammonium[(octylimino)bis(methylene)]bisphosphonate

• Inchi： 1S/C10H25NO6P2.4H3N/c1-2-3-4-5-6-7-8-11(9-18(12,13)14)10-19(15,16)17;;;;/h2-10H2,1H3,(H2,12,13,14)(H2,15,16,17);4*1H3
• InChI Key： ROGYYLQRCJOSSN-UHFFFAOYSA-N
• SMILES： P(CN(CP(=O)([O-])[O-])CCCCCCCC)(=O)([O-])[O-].[NH4+].[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 385.22190791g/mol
• Monoisotopic Mass: 385.22190791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 279
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134Ų